Cas no 1878774-28-7 (2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid)

• Product Name: 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• CAS No: 1878774-28-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6313138
• PubChem ID: 127018533
• Update Time: 2025-10-21

2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1071251
• 2-{[(tert-butoxy)carbonyl]amino}-2-cyclobutylpropanoic acid
• 1878774-28-7
• 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(16)13-12(4,9(14)15)8-6-5-7-8/h8H,5-7H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： INPULSYKJSFPJF-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

Comprehensive Overview of 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (CAS No. 1878774-28-7)

2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (CAS No. 1878774-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl and tert-butoxycarbonyl (Boc) functional groups, is often explored for its potential applications in drug discovery and peptide synthesis. Researchers are particularly interested in its role as a protected amino acid derivative, which is crucial for developing novel therapeutics.

The molecular structure of 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid features a cyclobutyl ring, a compact four-membered carbon ring that influences the compound's steric and electronic properties. This structural motif is increasingly studied in medicinal chemistry due to its ability to modulate bioavailability and metabolic stability. The Boc-protected amino group further enhances the compound's utility in solid-phase peptide synthesis (SPPS), a technique widely used to create peptides with high precision.

In recent years, the demand for custom peptide synthesis and small molecule pharmaceuticals has surged, driven by advancements in personalized medicine and targeted therapies. 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid aligns with these trends, as its structural features make it a valuable building block for designing peptide-based drugs and enzyme inhibitors. Its CAS No. 1878774-28-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage small molecules like 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid to selectively degrade disease-causing proteins. This approach has gained traction due to its ability to target previously "undruggable" proteins, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality allows for versatile derivatization, enabling researchers to create analogs with tailored properties. This flexibility is critical for optimizing drug candidates, particularly in the context of structure-activity relationship (SAR) studies. The Boc group also provides stability during synthetic processes, making it a preferred choice for multi-step reactions.

Environmental and regulatory considerations are increasingly shaping chemical research, and 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid is no exception. Its synthesis and handling adhere to stringent safety protocols, ensuring minimal environmental impact. This aligns with the broader shift toward green chemistry and sustainable practices in the pharmaceutical industry.

In summary, 2-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (CAS No. 1878774-28-7) represents a versatile and valuable tool in modern drug discovery. Its unique structural features, combined with its applicability in peptide synthesis and targeted protein degradation, position it at the forefront of innovative therapeutic development. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing unmet medical needs.